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Compound of Interest

Compound Name:
3-Bromo-5-

(hydroxymethyl)benzoic acid

CAS No.: 123065-61-2

Cat. No.: B3039627

Get Quote

Application Note: 3-Bromo-5-(hydroxymethyl)benzoic Acid – A Trifunctional Hub for Rigid

PROTAC Linkerology

Executive Summary
The evolution of PROTAC (Proteolysis Targeting Chimera) design has shifted from flexible,

non-specific PEG chains to rigid, conformationally constrained linkers. This transition

addresses critical failures in "first-generation" degraders: poor cell permeability and the high

entropic penalty of ternary complex formation.

3-Bromo-5-(hydroxymethyl)benzoic acid serves as a premier "Linker Hub" for this next-

generation design. Its meta-substituted architecture provides:

Orthogonality: Three chemically distinct handles (Aryl Bromide, Benzylic Alcohol, Carboxylic

Acid) allow for controlled, sequential assembly of complex degraders.

Rigidity: The benzene core reduces the degrees of freedom compared to alkyl chains,

potentially stabilizing the E3-Ligase::Linker::POI ternary complex.
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Vector Diversity: The meta,meta-substitution pattern offers a unique 120° exit vector

geometry, distinct from linear para-substituted scaffolds.

This guide details the synthetic protocols, strategic logic, and validation steps for deploying this

scaffold in PROTAC synthesis.

Chemical Profile & Reactivity Map
Property Specification

IUPAC Name 3-Bromo-5-(hydroxymethyl)benzoic acid

CAS Number 120257-23-6

Molecular Weight 231.04 g/mol

Core Geometry Planar Aromatic, meta-substituted

Solubility DMSO, Methanol, DMF (Moderate in DCM)

Orthogonal Reactivity "Traffic Light" System
The power of this molecule lies in its ability to be functionalized in a specific sequence without

protecting group interference.

Handle A: Carboxylic Acid (-COOH)[1]

Reactivity: Nucleophilic Acyl Substitution (Amide Coupling).

Role: Connection to E3 Ligase Ligand (e.g., Thalidomide amine) or POI Warhead.

Activation: HATU, EDC/NHS, or conversion to Acid Chloride.

Handle B: Benzylic Alcohol (-CH₂OH)

Reactivity: Nucleophilic Substitution (SN2) or Oxidation.

Role: Ether linkage (stable, metabolic resistance) or conversion to aldehyde for reductive

amination.
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Activation: Mitsunobu reaction, or conversion to Mesylate/Bromide.

Handle C: Aryl Bromide (-Br)

Reactivity: Metal-Catalyzed Cross-Coupling (Suzuki-Miyaura, Sonogashira, Buchwald-

Hartwig).

Role: Linker extension (adding rigidity) or installation of solubility tags (e.g., pyridines,

piperazines).

Strategic Application: The "Hub" Approach
In traditional linear synthesis, linkers are built sequentially. Using this scaffold, we employ a

Convergent Hub Strategy. The benzene ring acts as a central junction, allowing the

independent optimization of the "Warhead" (POI ligand) and the "Anchor" (E3 ligand).

Diagram 1: Orthogonal Functionalization Logic
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Caption: Orthogonal reactivity map showing the three distinct chemical handles available for

PROTAC assembly.

Detailed Experimental Protocols
Pre-requisite: Ensure all solvents are anhydrous (DMF, DCM, THF). Carry out reactions under

an inert atmosphere (

or Ar) unless specified.
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Phase 1: Scaffold Activation (Protection Strategy)
Objective: Protect the carboxylic acid to allow selective manipulation of the alcohol and

bromide.

Protocol 1.1: Methyl Ester Formation

Dissolve: Dissolve 3-bromo-5-(hydroxymethyl)benzoic acid (1.0 eq) in Methanol (0.2 M).

Catalyze: Add

(catalytic, 0.1 eq) dropwise at 0°C.

Reflux: Heat to reflux (65°C) for 4-6 hours. Monitor by TLC (50% EtOAc/Hexane). The acid

spot (baseline) should disappear, replaced by a higher

spot.

Workup: Concentrate in vacuo. Resuspend in EtOAc, wash with sat.

(2x) and Brine. Dry over

.

Yield: Expect >90% yield of Methyl 3-bromo-5-(hydroxymethyl)benzoate.

Checkpoint:

NMR should show a singlet ~3.9 ppm (

) and the benzylic methylene doublet/singlet ~4.7 ppm.

Phase 2: Warhead Attachment (Etherification)
Objective: Attach the Protein of Interest (POI) ligand via the hydroxymethyl group. We typically

use the Mitsunobu Reaction for mild, stereospecific ether formation if the ligand has a phenol

or acidic NH.

Protocol 2.1: Mitsunobu Coupling
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Reagents: Methyl 3-bromo-5-(hydroxymethyl)benzoate (1.0 eq), POI-Ligand-Phenol (1.1 eq),

(1.5 eq), DIAD (1.5 eq).

Solvent: Anhydrous THF (0.1 M).

Combine: Mix the benzoate, POI-ligand, and

in THF under

. Cool to 0°C.

Add DIAD: Add Diisopropyl azodicarboxylate (DIAD) dropwise over 10 minutes. The solution

will turn yellow/orange.

React: Allow to warm to Room Temperature (RT) and stir for 12-18 hours.

Validation: LC-MS should show the mass of [Product + H]+.

Purification: Flash Column Chromatography (Gradient: 0-40% EtOAc/Hexane).

Why this route? Ether linkages are metabolically stable compared to esters. The

Mitsunobu avoids harsh bases that might hydrolyze the methyl ester prematurely.

Phase 3: Linker Extension (Optional but Strategic)
Objective: Use the Aryl Bromide to extend the linker length or add solubility tags without

affecting the Warhead or the Anchor.

Protocol 3.1: Suzuki-Miyaura Cross-Coupling

Reagents: Intermediate from Phase 2 (1.0 eq), Pyridine-4-boronic acid (1.2 eq, solubility

tag),

(0.05 eq),

(2.0 eq).

Solvent: Dioxane:Water (4:1).
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Degas: Sparge solvents with

for 15 mins.

Heat: Mix reagents and heat to 90°C for 4 hours.

Workup: Filter through Celite. Dilute with EtOAc, wash with water.

Result: The bromine is replaced by a pyridine ring, adding rigidity and increasing polarity

(solubility).

Phase 4: E3 Ligase Assembly (Final Coupling)
Objective: Hydrolyze the ester and attach the E3 Ligase ligand (e.g., Lenalidomide derivative).

Protocol 4.1: Saponification

Hydrolysis: Dissolve intermediate in THF:MeOH:Water (2:2:1). Add LiOH (3.0 eq). Stir at RT

for 2 hours.

Acidification: Acidify to pH 4 with 1M HCl. Extract with EtOAc.

Result: Free carboxylic acid ready for coupling.

Protocol 4.2: Amide Coupling (The Final Step)

Activation: Dissolve the Free Acid (1.0 eq) in DMF. Add HATU (1.1 eq) and DIPEA (3.0 eq).

Stir for 5 mins (pre-activation).

Addition: Add the E3 Ligase Amine (e.g., Pomalidomide-alkyl-amine) (1.0 eq).

Stir: React at RT for 2-4 hours.

Purification: Reverse Phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Workflow Visualization
Diagram 2: Step-by-Step Synthesis Flow
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Caption: Sequential workflow for assembling a PROTAC using the 3-Bromo-5-
(hydroxymethyl)benzoic acid hub.
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Validation & Quality Control (Self-Validating
Systems)
To ensure scientific integrity, every intermediate must pass specific QC criteria before

proceeding.

Checkpoint Technique Success Criteria
Common Failure
Mode

Esterification NMR

Appearance of singlet

at ~3.9 ppm (

). Disappearance of

broad acid peak.

Incomplete reaction

(check pH).

Mitsunobu LC-MS

Mass shift

corresponding to POI

ligand. Loss of UV

absorption of

oxide after column.

Formation of

Hydrazine byproduct

(DIAD-H2).

Suzuki NMR

Disappearance of

aromatic protons

adjacent to Br (shifts

change significantly).

Protodebromination

(Br replaced by H) if

catalyst dies.

Final PROTAC HRMS
Exact mass match (<5

ppm error).

Hydrolysis of imide

rings (e.g., in

Thalidomide) during

saponification.

Critical Note on Thalidomide Stability: When using Cereblon ligands

(Thalidomide/Pomalidomide analogs), avoid prolonged exposure to basic conditions (LiOH) in

Step 4. If the E3 ligand is sensitive, consider using the acid-labile t-Butyl ester protection in

Step 1 instead of Methyl ester, allowing deprotection with TFA/DCM which preserves the

glutarimide ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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